BENGHE Foundational & Exploratory

Check Availability & Pricing

Protriptyline-D3 safety data sheet (SDS) and
handling precautions

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: PROTRIPTYLINE-D3
CAS No.: 136765-50-9
Cat. No.: B588566
Get Quote
. J

Technical Whitepaper: Operational Safety and Analytical Handling of Protriptyline-D3

Compound Identity & Physicochemical Profile

Protriptyline-D3 is the stable isotope-labeled analog of Protriptyline, a secondary amine
tricyclic antidepressant (TCA).[1] In bioanalytical workflows, it serves as the critical Internal
Standard (ISTD) for the quantification of Protriptyline in biological matrices (plasma, urine,
tissue) via Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Its utility relies on the principle of Isotope Dilution: chemically, it behaves nearly identically to
the analyte during extraction and ionization, correcting for matrix effects, recovery losses, and
ion suppression. However, its mass shift (typically +3 Da) allows for spectral differentiation.

Table 1: Physicochemical Specifications
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Property Data Notes
) o ) N-methyl-d3 variant is most
Chemical Name Protriptyline-D3 Hydrochloride
common.
. Note: CAS varies by specific
CAS Number 1435934-21-6 (Generic)

isotope position/vendor.

Hydrochloride salt is the
Molecular Formula
standard stable form.

Shifts from parent MW

Molecular Weight ~302.86 g/mol

(~299.84) by +3.02 Da.

- Free base is lipophilic; HCI salt

Solubility Methanol, DMSO, Water )

is water-soluble.
Appearance White to off-white solid Hygroscopic powder.

) Requires high pH for LLE

pKa ~10.5 (Amine)

extraction into organic solvent.

Hazard Identification & Toxicology (SDS Synthesis)

Scientific Context: While Protriptyline-D3 is used in micro-quantities, it possesses the potent
toxicological profile of the parent TCA class. It acts as a norepinephrine reuptake inhibitor with
significant anticholinergic and sedative properties.[2]

GHS Classification[3]

o Acute Toxicity (Oral): Category 3 (Toxic if swallowed).[3]
» Acute Toxicity (Dermal/Inhalation): Category 4.[3]
o Eye/Skin Irritation: Category 2A/2.[3]

o Specific Target Organ Toxicity (STOT): CNS, Cardiac system.

Key Hazards
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» Cardiotoxicity: TCAs block sodium channels; accidental ingestion or high exposure can
cause QRS prolongation and arrhythmias.

» Anticholinergic Crisis: Dry mouth, dilated pupils, hyperthermia, and confusion.

» Isotope Cost Hazard: While not a biological hazard, the high cost of deuterium enrichment
necessitates "financial safety" protocols to prevent degradation.

Strategic Handling & Storage Protocols

Core Directive: Deuterated standards are chemically stable but isotopically expensive. The
primary risk is Hygroscopicity (absorbing water changes the effective concentration) and
Photolysis (degradation by light).

Workflow Visualization: Chain of Integrity
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Figure 1: The "Chain of Integrity” ensures the deuterated standard is not compromised by
moisture (H20) which can alter weight-based concentration calculations.

Protocol 1: Stock Solution Preparation

o Equilibration: Remove the amber vial from the freezer (-20°C). Do not open until it reaches
room temperature (approx. 30 mins).

o Causality: Opening a cold vial introduces atmospheric moisture, which condenses on the
hygroscopic salt, altering the precise mass.

e Weighing: Use an analytical balance (0.01 mg precision). Use an anti-static gun if available,
as TCA salts are prone to static charge.

e Solvent: Dissolve in LC-MS Grade Methanol. Avoid water for the primary stock to prevent
hydrolysis over long-term storage.
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o Concentration: Target 1.0 mg/mL (free base equivalent).
o Calculation:

o Storage: Aliquot into amber glass vials with PTFE-lined caps. Store at -20°C (stable for 12
months) or -80°C (stable for 24+ months).

Analytical Application: LC-MS/MS Methodology

Core Directive: The Protriptyline-D3 ISTD must be introduced before any sample manipulation
(extraction) to validate the recovery of the analyte.

Workflow Visualization: LC-MS/MS Integration
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Figure 2: Integration of Protriptyline-D3. Spiking prior to extraction corrects for recovery losses
and matrix effects.

Protocol 2: Extraction & Instrument Parameters

A. Sample Preparation (Liquid-Liquid Extraction - LLE)

e Aliquot: 200 pL Plasma.
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ISTD Spike: Add 20 pL of Protriptyline-D3 working solution (e.g., 100 ng/mL in water).
Vortex.

Basify: Add 100 pL 0.1 M NaOH (pH > 10).

o Causality: Protriptyline is a base (pKa ~10.5). High pH suppresses ionization, making it
neutral and extractable into organic solvents.

Extract: Add 1 mL Hexane:lsoamyl Alcohol (98:2). Shake 10 min. Centrifuge.

Reconstitute: Evaporate organic layer; reconstitute in Mobile Phase.

B. LC-MS/MS Conditions (Typical)

Parameter Setting Rationale
Col C18 or Phenyl-Hexyl (2.1 x Phenyl phases offer superior
olumn
50mm, 1.7um) selectivity for tricyclic rings.

Acidic pH ensures protonation

Mobile Phase A 0.1% Formic Acid in Water (
) for ESI+.
) 0.1% Formic Acid in ) - ]
Mobile Phase B o Organic modifier for elution.
Acetonitrile

Secondary amines ionize

lonization ESI Positive Mode o -
readily in positive mode.
264.2 Parent
MRM (Analyte)
191.1 Tropylium ion fragment.
D3 Parent
267.2
MRM (ISTD) Fragment (Note: If D3 is on the
191.1 methyl, fragment mass may

vary. Confirm experimentally).
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Emergency Response & Waste Management
First Aid Measures

 Inhalation: Move to fresh air. If breathing is difficult, administer oxygen. Warning: Rescuers
should wear respiratory protection to avoid inhaling dust.

o Skin Contact: Wash with soap and water for 15 minutes. Remove contaminated clothing.[3]

[4]

e Ingestion:IMMEDIATE MEDICAL ATTENTION. Do not induce vomiting unless instructed by
poison control. Transport to ER for cardiac monitoring (ECG).

Waste Disposal

o Chemical Waste: Dispose of as hazardous pharmaceutical waste (RCRA guidelines in US).
Do not flush down drains.

o Contaminated Packaging: Vials containing residual D3 must be treated as hazardous waste.

References

o Cayman Chemical. (2025).[3] Protriptyline (hydrochloride) Safety Data Sheet. Retrieved from

» National Center for Biotechnology Information (NCBI). (2025). PubChem Compound
Summary for CID 4976, Protriptyline. Retrieved from

o Cerilliant. (2024). Protriptyline-D3 HCI Certified Reference Material Data Sheet. Retrieved
from

e Drugs.com. (2025).[3] Protriptyline: Clinical Pharmacology and Safety. Retrieved from

» Centers for Disease Control and Prevention (CDC). (2023). Biosafety in Microbiological and
Biomedical Laboratories (BMBL) - Chemical Safety. Retrieved from

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Protriptyline-D3 safety data sheet (SDS) and handling
precautions]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b588566/docs#protriptyline-d3-safety-data-sheet-sds-
and-handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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Contact our Ph.D. Support Team for a compatibility check
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